N-cyclohexyloxolane-2-carboxamide

Specification

• CAS No.: 544425-90-3
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: N-cyclohexyloxolane-2-carboxamide
• Standard InChI: InChI=1S/C11H19NO2/c13-11(10-7-4-8-14-10)12-9-5-2-1-3-6-9/h9-10H,1-8H2,(H,12,13)
• Standard InChI Key: OPLNXLOCXAKJRT-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)C2CCCO2
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCCO2

Introduction

N-cyclohexyloxolane-2-carboxamide is a synthetic organic compound that belongs to the class of carboxamides. It features a unique structure, including a cyclohexyl group and an oxolane ring, which contributes to its biological activity. This compound is of interest in medicinal chemistry and pharmacological research, particularly in drug design and development.

Synthesis

The synthesis of N-cyclohexyloxolane-2-carboxamide typically involves several steps, starting with commercially available precursors. The general synthetic route may include nucleophilic substitutions and coupling reactions. Conditions such as temperature control, solvent selection, and reaction time optimization are crucial to ensure high yields and purity of the final product. Common solvents used include dichloromethane or tetrahydrofuran, while catalysts like triethylamine may facilitate reactions involving amines.

Biological Activity and Potential Applications

N-cyclohexyloxolane-2-carboxamide has potential applications in various scientific fields due to its unique structure and biological activity. Compounds with similar structures often exhibit effects on cellular signaling pathways, possibly influencing cell proliferation or apoptosis. Further studies are necessary to elucidate the exact mechanisms at play for this specific compound.

Potential Application	Description
Medicinal Chemistry	Of interest in drug design and development
Pharmacological Research	Potential effects on cellular signaling pathways
Biological Activity	May influence cell proliferation or apoptosis